Cas no 1286719-09-2 (N-4-(furan-2-yl)-1,3-thiazol-2-yl-1-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product name: N-4-(furan-2-yl)-1,3-thiazol-2-yl-1-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1286719-09-2
• MF: C₂₀H₁₉N₇O₂S
• MW: 421.475561380386
• CID: 6175944
• PubChem ID: 52993034

N-4-(furan-2-yl)-1,3-thiazol-2-yl-1-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(furan-2-yl)-1,3-thiazol-2-yl-1-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• VU0533486-1
• F6151-0187
• AKOS024533766
• N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-1-[6-(1H-imidazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• N-[4-(furan-2-yl)-1,3-thiazol-2-yl]-1-(6-imidazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• 1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(4-(furan-2-yl)thiazol-2-yl)piperidine-3-carboxamide
• 1286719-09-2

• Inchi： 1S/C20H19N7O2S/c28-19(23-20-22-15(12-30-20)16-4-2-10-29-16)14-3-1-8-26(11-14)17-5-6-18(25-24-17)27-9-7-21-13-27/h2,4-7,9-10,12-14H,1,3,8,11H2,(H,22,23,28)
• InChI Key： GHUDJPZLMUPWGS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CO2)N=C1NC(C1CN(C2=CC=C(N3C=NC=C3)N=N2)CCC1)=O

Computed Properties

• Exact Mass: 421.13209405g/mol
• Monoisotopic Mass: 421.13209405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų
• XLogP3: 1.8

Additional information on N-4-(furan-2-yl)-1,3-thiazol-2-yl-1-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide

N-4-(furan-2-yl)-1,3-thiazol-2-yl-1-6-(1H-imidazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1286719-09-2, named N-4-(furan-2-yl)-1,3-thiazol-2-yl-piperidine-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. Recent studies have highlighted its role in modulating cellular pathways and its potential as a lead compound for therapeutic interventions.

The molecular structure of this compound is characterized by the presence of a furan ring, a thiazole moiety, and a pyridazine group, all of which contribute to its diverse chemical properties. The furan ring is known for its aromaticity and ability to participate in hydrogen bonding, while the thiazole group adds electron-withdrawing characteristics, enhancing the molecule's stability. The pyridazine ring further enhances the compound's electronic properties, making it a versatile candidate for various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its biological activity. Studies have demonstrated that this compound exhibits potent antimicrobial activity, making it a potential candidate for developing new antibiotics. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways suggests its potential use in anti-inflammatory therapies.

The synthesis of N-(4-(furanoyl)-1,3-thiazoloyl)-6-(imidazoloyl)pyridazin-piperidine carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring the scalability of the synthesis process for industrial applications.

One of the most exciting developments in recent years is the exploration of this compound's role in drug delivery systems. Its unique structure allows for the conjugation with other biomolecules, enabling targeted drug delivery and improved bioavailability. This has opened new avenues for its application in cancer therapy and other chronic diseases.

Furthermore, the compound's electronic properties make it a promising candidate for use in organic electronics. Its ability to conduct electricity and emit light under certain conditions has led to investigations into its potential use in organic light-emitting diodes (OLEDs) and flexible electronics.

In conclusion, the compound with CAS No. 1286719-09_2 represents a significant advancement in organic chemistry. Its unique structure, combined with its diverse biological and electronic properties, positions it as a key player in future drug development and materials science. Ongoing research continues to uncover new applications and optimize its synthesis, ensuring that this compound remains at the forefront of scientific innovation.